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Compound of Interest

Compound Name: 6-methoxyhexanal

CAS No.: 855906-01-3

Cat. No.: B6155086

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Methoxyhexanal is an aliphatic aldehyde of interest in organic synthesis and potentially in

the study of biologically active molecules. Its structure, featuring a terminal aldehyde group and

a methoxy substituent on the sixth carbon, provides a unique combination of reactivity and

physicochemical properties. This guide offers a comprehensive overview of the chemical

properties, structure, and analytical considerations of 6-methoxyhexanal, intended to serve as

a foundational resource for professionals in research and development.

Chemical Properties and Structure
6-Methoxyhexanal is a seven-carbon organic compound with the molecular formula C₇H₁₄O₂.

[1][2] The presence of both an aldehyde and a methoxy functional group influences its chemical

behavior and physical characteristics.
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Structure
The chemical structure of 6-methoxyhexanal consists of a six-carbon straight chain with a

methoxy group (-OCH₃) attached to the sixth carbon and an aldehyde group (-CHO) at the first

carbon.

IUPAC Name: 6-methoxyhexanal[2]

SMILES: COCCCCCC=O[2]

InChI: InChI=1S/C7H14O2/c1-9-7-5-3-2-4-6-8/h6H,2-5,7H2,1H3[2]

InChIKey: AFSOGVGHFCKBOW-UHFFFAOYSA-N[2]

Diagram of the Chemical Structure of 6-methoxyhexanal

Caption: 2D structure of 6-methoxyhexanal.

Physicochemical Properties
A comprehensive summary of the key physicochemical properties of 6-methoxyhexanal is
presented in the table below. It is important to note that while some properties have been

calculated using computational models, experimental data for properties such as boiling point,

melting point, and density are not readily available in the cited literature.
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Synthesis of 6-Methoxyhexanal
Two primary synthetic routes for 6-methoxyhexanal are suggested in the literature, although

detailed, step-by-step protocols are not extensively documented.

1. Oxidation of 6-methoxyhexan-1-ol:

A critical step in this synthesis is the selective oxidation of the primary alcohol group of 6-

methoxyhexan-1-ol to an aldehyde.[4] This transformation requires mild conditions to prevent

over-oxidation to the corresponding carboxylic acid.
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Caption: Oxidation of 6-methoxyhexan-1-ol.

2. Reaction of Hexanal with Methanol:

Another common approach involves the reaction of hexanal with methanol in the presence of

an acid catalyst.[1] This reaction typically proceeds under mild conditions, with the acid

facilitating the formation of the methoxy group.
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Caption: Synthesis from hexanal and methanol.

Analytical Methods
The purity and identity of 6-methoxyhexanal can be assessed using standard analytical

techniques.

Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds like 6-
methoxyhexanal, providing both separation and structural identification. While a specific

protocol for 6-methoxyhexanal is not available, a general approach can be adapted from

methods used for similar compounds.

Illustrative GC-MS Workflow:
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Caption: General workflow for GC-MS analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectroscopy would be invaluable for the structural elucidation of 6-
methoxyhexanal, confirming the presence and connectivity of the aldehyde, methoxy, and

alkyl chain protons and carbons.

Infrared (IR) Spectroscopy:

IR spectroscopy can be used to identify the key functional groups. 6-Methoxyhexanal is
expected to show a characteristic C=O stretch for the aldehyde and a C-O stretch for the

methoxy group.[1]

Biological Activity and Signaling Pathways
Currently, there is limited specific information available in the scientific literature regarding the

biological activities and involvement of 6-methoxyhexanal in defined signaling pathways.

However, some general insights can be drawn from its chemical structure and studies on

related compounds.

The aldehyde group is known to be reactive and can potentially form covalent bonds with

nucleophilic sites on proteins and enzymes, which could modulate their function.[4]

Furthermore, studies on other methoxy-substituted compounds have suggested potential
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applications in anticancer research, where such analogs have been investigated for their

cytotoxic effects.[4]

At present, no specific signaling pathways have been identified as being directly modulated by

6-methoxyhexanal. Further research is required to elucidate any potential biological roles and

mechanisms of action for this compound.

Conclusion
6-Methoxyhexanal is a molecule with well-defined structural features but with physical and

biological properties that are not yet fully characterized in the public domain. This guide

provides a summary of the available chemical and structural data. The outlined synthetic and

analytical approaches offer a starting point for researchers working with this compound. The

lack of information on its biological activity presents an opportunity for future investigation into

the potential pharmacological or toxicological effects of 6-methoxyhexanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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